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Compound of Interest

Compound Name: STX140

Cat. No.: B1681772

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of cytotoxic compounds like STX140 is paramount. This guide provides immediate and
essential procedural information to minimize risk and establish clear operational plans.

Personal Protective Equipment (PPE)

When handling STX140, a comprehensive approach to personal protection is necessary due to
its cytotoxic nature. The following table summarizes the recommended PPE.
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PPE Category Specification

Two pairs of chemotherapy-rated, powder-free
) nitrile gloves should be worn.[1][2] Change
Hand Protection . . .
gloves regularly and immediately if

contaminated.

) Chemical splash goggles or a full-face shield
Eye Protection _
should be worn to protect against splashes.[2][3]

] A disposabile, fluid-resistant gown with long
Body Protection ] o i ]
sleeves and tight-fitting cuffs is required.[1][2][3]

A NIOSH-approved respirator (e.g., N95) should

be used when there is a risk of aerosolization of
Respiratory Protection the compound.[2] A surgical mask is

recommended for handling solutions to prevent

contamination.[1][2]

Experimental Protocols: Safe Handling and Disposal

Handling Procedure:

o Preparation: Before handling STX140, ensure all necessary PPE is readily available and has
been inspected for integrity. Work should be conducted in a designated area, preferably
within a certified biological safety cabinet (BSC) or a fume hood to minimize inhalation
exposure.[1][2]

e Weighing and Reconstitution: When weighing the powdered form of STX140, do so in a
ventilated enclosure. To avoid dust generation, reconstitute the compound carefully by slowly
adding the solvent to the vial.

o Administration: During in vitro or in vivo administration, use Luer-Lok syringes and needless
systems where possible to prevent accidental spills and aerosol generation.

o Decontamination: All surfaces and equipment that come into contact with STX140 should be
decontaminated. A recommended practice is to use a 2-step process of cleaning with a
detergent solution followed by disinfection with an appropriate agent.[3]
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Disposal Plan:

All waste generated from handling STX140 is considered cytotoxic and must be disposed of
according to institutional and local regulations for hazardous waste.

e Segregation: All contaminated materials, including gloves, gowns, vials, and pipette tips,
must be segregated into clearly labeled, leak-proof, and puncture-resistant cytotoxic waste
containers.[4]

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated
cytotoxic sharps container.[4]

 Liquid Waste: Unused solutions containing STX140 should be collected in a labeled, sealed
container and disposed of as hazardous chemical waste. Do not pour liquid waste down the
drain.[5]

o Waste Pickup: Follow your institution's procedures for the pickup and disposal of cytotoxic
waste. Ensure all containers are properly sealed and labeled before removal.

Workflow for Handling STX140
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Caption: Workflow for the safe handling of STX140 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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